Cas no 64924-64-7 (Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)-)

Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)- structure
64924-64-7 structure
Product Name:Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)-
CAS No:64924-64-7
MF:C15H22O
MW:218.334584712982
CID:516028
PubChem ID:103462
Update Time:2025-04-19

Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)-
    • 2,3-dimethyl-4-(1-methylcyclohexyl)phenol
    • 4-(1-methylcyclohexyl)-2,3-xylenol
    • Phenol, 5,6-dimethyl-4-(1-methylcyclohexyl)
    • Inchi: 1S/C15H22O/c1-11-12(2)14(16)8-7-13(11)15(3)9-5-4-6-10-15/h7-8,16H,4-6,9-10H2,1-3H3
    • InChI Key: IBXKOKAKJWMSJX-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=C(C)C=1C)C1(C)CCCCC1

Computed Properties

  • Exact Mass: 218.16716
  • Monoisotopic Mass: 218.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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